Cas no 899724-87-9 (2-4-(3,4-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide)

2-4-(3,4-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide structure
899724-87-9 structure
Product Name:2-4-(3,4-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide
CAS No:899724-87-9
MF:C20H21N3O3
MW:351.399044752121
CID:5363037
Update Time:2025-11-01

2-4-(3,4-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(3,4-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-phenylacetamide
    • 2-4-(3,4-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide
    • Inchi: 1S/C20H21N3O3/c1-14-8-9-17(12-15(14)2)23-11-10-22(19(25)20(23)26)13-18(24)21-16-6-4-3-5-7-16/h3-9,12H,10-11,13H2,1-2H3,(H,21,24)
    • InChI Key: JTAIRNNFPZBYKH-UHFFFAOYSA-N
    • SMILES: O=C1C(N(CC(NC2C=CC=CC=2)=O)CCN1C1C=CC(C)=C(C)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 544
  • XLogP3: 2.6
  • Topological Polar Surface Area: 69.7

2-4-(3,4-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide Pricemore >>

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Additional information on 2-4-(3,4-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide

Comprehensive Overview of 2-4-(3,4-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide (CAS No. 899724-87-9)

The compound 2-4-(3,4-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide (CAS No. 899724-87-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydropyrazine core and phenylacetamide moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to biologically active compounds.

In recent years, the demand for novel heterocyclic compounds like 2-4-(3,4-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide has surged due to their versatility in medicinal chemistry. The compound's CAS No. 899724-87-9 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its synthesis involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields and purity. This aligns with the broader trend of green chemistry and sustainable synthesis methods, which are hot topics in the scientific community.

One of the most intriguing aspects of this compound is its potential role in addressing neurodegenerative diseases and inflammatory disorders. Preliminary studies suggest that its dioxopyrazine scaffold may interact with specific biological targets, offering a pathway for therapeutic intervention. This has led to increased interest in its structure-activity relationship (SAR), a common focus area for researchers optimizing drug candidates. The compound's N-phenylacetamide group further enhances its bioavailability, a critical factor in drug design.

From an industrial perspective, 2-4-(3,4-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-phenylacetamide is also being explored for its potential in advanced materials. Its aromatic and heterocyclic components make it a candidate for use in organic electronics or photovoltaic cells, where such structures are prized for their electronic properties. This dual applicability in both life sciences and material science underscores its value as a multifunctional compound.

As the scientific community continues to explore the capabilities of CAS No. 899724-87-9, questions about its scalable synthesis, toxicity profile, and mechanism of action remain at the forefront. These topics are frequently queried in search engines, reflecting the compound's niche but growing popularity. Future research will likely focus on optimizing its properties for specific applications, whether in drug discovery or material innovation, making it a compound to watch in the coming years.

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